(3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride

• IUPAC Name: (3S)-3-amino-4-phenylmethoxybutanoic acid;hydrochloride
• InChI: InChI=1S/C11H15NO3.ClH/c12-10(6-11(13)14)8-15-7-9-4-2-1-3-5-9;/h1-5,10H,6-8,12H2,(H,13,14);1H/t10-;/m0./s1
• InChI Key: BCZBAGCTULPTPV-PPHPATTJSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC(CC(=O)O)N.Cl
• Isomeric SMILES: C1=CC=C(C=C1)COC[C@H](CC(=O)O)N.Cl
• Molecular Formula: C11H16ClNO3
• Molecular Weight: 245.70 g/mol

Description

“(3S)-3-amino-4-(benzyloxy)butanoic acid hydrochloride” is a chemical compound. It is also known as “(S)-3-(((Benzyloxy)carbonyl)amino)butanoic acid” with a CAS Number of 83509-88-0. It is a white to yellow solid at room temperature.

Scientific Research Applications

Antimicrobial and Antifungal Activity

• Derivatives of 3-amino-4-(benzyloxy)butanoic acid have been shown to exhibit significant antimicrobial activity against Staphylococcus aureus and Mycobacterium luteum, as well as antifungal activity against Candida tenuis and Aspergillus niger (Mickevičienė et al., 2015).

Synthesis of Edeine Analogs

• Ethyl (3R,4S)- and (3S,4S)-4-[(benzyloxycarbonyl)amino]-5-[(tert-butyloxycarbonyl)amino]-3-hydroxypentanoates, useful for the synthesis of edeine analogs, have been developed using differently N-protected (S)-2,3-diaminopropanoic acid (Czajgucki et al., 2003).

Pharmaceutical Applications

• In pharmaceutical research, 4-(3-Amino-2-carboxy phenyl) butanoic acid, a derivative of 3-amino-4-(benzyloxy)butanoic acid, has been identified as a key intermediate in the synthesis of new thymidylate synthesis inhibitors (Yuan Guo-qing, 2013).

Polymer Synthesis

• 3-Amino-3-deoxy-2,4,5,6-tetra-O-methyl-D-altronic acid hydrochloride, a derivative, has been utilized as a precursor in the preparation of a chiral β-polyamide, a nylon 3 analog (García-Martín et al., 2000).

Antioxidant Properties

• New derivatives with (2,4- and 3,4-dimethoxyphenyl)-1,2,4-triazoles have been synthesized to investigate their antioxidant properties, showing potential in pharmacological applications (Dmitro V. Dovbnya et al., 2022).

Anticonvulsant Activity

• Some derivatives have been evaluated for their anticonvulsant activity, showing promise in the development of new anticonvulsant drugs (Waszkielewicz et al., 2007).